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Compound of Interest

Compound Name: ILK-IN-3

CAS No.: 866409-68-9

Cat. No.: B610379

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ILK-IN-3 is a potent and orally active inhibitor of Integrin-Linked Kinase (ILK), a

serine/threonine kinase that plays a crucial role in cell adhesion, proliferation, survival, and

migration. ILK is a key component of the focal adhesion complex, linking integrins to the actin

cytoskeleton and mediating signal transduction from the extracellular matrix into the cell.

Overexpression of ILK is associated with the progression of several types of cancer, making it a

compelling target for therapeutic intervention. ILK-IN-3, also known as QLT0267, has been

shown to inhibit ILK activity, leading to downstream effects on signaling pathways critical for

cancer cell growth and survival, such as the PI3K/Akt pathway. These application notes provide

detailed protocols for utilizing ILK-IN-3 in various cell culture-based assays to investigate its

biological effects.

Mechanism of Action
Integrin-Linked Kinase (ILK) is a central component of a ternary complex with PINCH and

parvin (the IPP complex), which acts as a scaffold for various signaling proteins at focal
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adhesions. While the catalytic activity of ILK has been a subject of debate, it is established that

ILK influences downstream signaling cascades. One of the key pathways regulated by ILK is

the PI3K/Akt pathway. ILK can phosphorylate Akt at Serine 473, leading to its full activation.

Activated Akt, in turn, phosphorylates a multitude of downstream targets, including Glycogen

Synthase Kinase 3β (GSK3β), which promotes cell survival and proliferation.

ILK-IN-3 inhibits the kinase activity of ILK, thereby preventing the phosphorylation and

activation of Akt. This leads to the dephosphorylation and activation of GSK3β, ultimately

resulting in decreased cell proliferation and induction of apoptosis in cancer cells.
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Figure 1: Simplified ILK Signaling Pathway and the inhibitory action of ILK-IN-3.

Data Presentation
Table 1: In Vitro Activity of ILK-IN-3 (QLT0267)
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Cell Line Cancer Type Assay IC50 (µM) Reference

LCC6 Breast Cancer MTT Assay ~30 [1]

LCC6 (in the

presence of

Docetaxel)

Breast Cancer MTT Assay ~11 [1]

A549 Lung Cancer MTT Assay

Not explicitly

stated, but dose-

dependent

inhibition shown

[2]

H522 Lung Cancer MTT Assay

Not explicitly

stated, but dose-

dependent

inhibition shown

[2]

Table 2: Kinase Inhibition Profile of ILK-IN-3
Kinase Remaining Activity (%) at 10 µM

DYRK1 17

GSK3α/β 51

CDK5/p25 95

Data derived from a commercial vendor's

product information sheet.

Experimental Protocols
Preparation of ILK-IN-3 Stock Solution
Materials:

ILK-IN-3 powder

Dimethyl sulfoxide (DMSO), anhydrous
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Sterile microcentrifuge tubes

Procedure:

Prepare a stock solution of ILK-IN-3 in DMSO. For example, to prepare a 10 mM stock

solution, dissolve 2.32 mg of ILK-IN-3 (MW: 232.27 g/mol ) in 1 mL of DMSO.

Vortex thoroughly to ensure complete dissolution.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C or -80°C for long-term storage.[3]

Cell Viability (MTT) Assay
This protocol is to determine the effect of ILK-IN-3 on the viability and proliferation of cancer

cells.
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MTT Assay Workflow

Seed cells in a
96-well plate

Treat with varying
concentrations of ILK-IN-3

Incubate for
24-72 hours

Add MTT reagent

Incubate for 2-4 hours

Add solubilization solution
(e.g., DMSO)

Measure absorbance
at 570 nm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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